86-71-5

9H-Carbazole-3,6-diamine

In Stock

• CAS RN:
• 86-71-5

• Formula:
• C12H11N3

• InChI:
• InChI=1S/C12H11N3/c13-7-1-3-11-9(5-7)10-6-8(14)2-4-12(10)15-11/h1-6,15H,13-14H2

• InChIKey:
• YCZUWQOJQGCZKG-UHFFFAOYSA-N

• 9H-Carbazole-3,6-diamine is a useful research compound. Its molecular formula is C12H11N3 and its molecular weight is 197.24 g/mol. The purity is usually 95%.

1-Epilupinine

Usually In Stock

• CAS RN:
• 486-71-5

• Formula:
• C10H19NO

• InChI:
• InChI=1S/C10H19NO/c12-8-9-4-3-7-11-6-2-1-5-10(9)11/h9-10,12H,1-8H2/t9-,10-/m1/s1

• InChIKey:
• HDVAWXXJVMJBAR-NXEZZACHSA-N

• 1-Epilupinine is a natural product found in Virgilia oroboides, Maackia tashiroi, and other organisms with data available.

2-[(2-fluorobenzoyl)amino]-4-(4-methylphenyl)-3-thiophenecarboxylic acid

In Stock

• CAS RN:
• 5886-71-5

• Formula:
• C19H14FNO3S

• InChI:
• InChI=1S/C19H14FNO3S/c1-11-6-8-12(9-7-11)14-10-25-18(16(14)19(23)24)21-17(22)13-4-2-3-5-15(13)20/h2-10H,1H3,(H,21,22)(H,23,24)

• InChIKey:
• IWFUQJPZKSSGRJ-UHFFFAOYSA-N

• 2-[(2-fluorobenzoyl)amino]-4-(4-methylphenyl)-3-thiophenecarboxylic acid is a useful research compound. Its molecular formula is C19H14FNO3S and its molecular weight is 355.4 g/mol. The purity is usually 95%.

N4,N4-diethylbenzene-1,2,4-triamine

In Stock

• CAS RN:
• 26886-71-5

• Formula:
• C10H17N3

• InChI:
• InChI=1S/C10H17N3/c1-3-13(4-2)8-5-6-9(11)10(12)7-8/h5-7H,3-4,11-12H2,1-2H3

• InChIKey:
• WBESZLACIAKKAS-UHFFFAOYSA-N

• N4,N4-diethylbenzene-1,2,4-triamine is a useful research compound. Its molecular formula is C10H17N3 and its molecular weight is 179.26 g/mol. The purity is usually 95%.

Triethyldodecylammonium bromide

• CAS RN:
• 18186-71-5

• Formula:
• C18H40BrN

• InChI:
• InChI=1S/C18H40N.BrH/c1-5-9-10-11-12-13-14-15-16-17-18-19(6-2,7-3)8-4;/h5-18H2,1-4H3;1H/q+1;/p-1

• InChIKey:
• VVNBOKHXEBSBQJ-UHFFFAOYSA-M

• Triethyldodecylammonium bromide, also known as Triethyldodecylammonium bromide, is a useful research compound. Its molecular formula is C18H40BrN and its molecular weight is 350.4 g/mol. The purity is usually 95%.

1H-Pyrrolizine-6-carboxylic acid, 2,3-dihydro-, methyl ester

Usually In Stock

• CAS RN:
• 63486-71-5

• Formula:
• C9H11NO2

• InChI:
• InChI=1S/C9H11NO2/c1-12-9(11)7-5-8-3-2-4-10(8)6-7/h5-6H,2-4H2,1H3

• InChIKey:
• OCXCMHKVMJVWDF-UHFFFAOYSA-N

• 1H-Pyrrolizine-6-carboxylic acid, 2,3-dihydro-, methyl ester is a useful research compound. Its molecular formula is C9H11NO2 and its molecular weight is 165.19 g/mol. The purity is usually 95%.

7-Methoxy-2,2-dimethyl-chroman-4-ylamine hydrochloride

In Stock

• CAS RN:
• 199586-71-5

• Formula:
• C12H18ClNO2

• InChI:
• InChI=1S/C12H17NO2.ClH/c1-12(2)7-10(13)9-5-4-8(14-3)6-11(9)15-12;/h4-6,10H,7,13H2,1-3H3;1H

• InChIKey:
• NAQGSDMBFOAUSM-UHFFFAOYSA-N

• 7-Methoxy-2,2-dimethyl-chroman-4-ylamine hydrochloride is a useful research compound. Its molecular formula is C12H18ClNO2 and its molecular weight is 243.73 g/mol. The purity is usually 95%.

(4-Ethoxy-2,3-difluorophenyl)boronic acid

In Stock

• CAS RN:
• 212386-71-5

• Formula:
• C8H9BF2O3

• InChI:
• InChI=1S/C8H9BF2O3/c1-2-14-6-4-3-5(9(12)13)7(10)8(6)11/h3-4,12-13H,2H2,1H3

• InChIKey:
• OBKSFBWOZSQGGC-UHFFFAOYSA-N

• (4-Ethoxy-2,3-difluorophenyl)boronic acid is a useful research compound. Its molecular formula is C8H9BF2O3 and its molecular weight is 201.97 g/mol. The purity is usually 95%.

6-Isopropoxypyridin-3-OL

In Stock

• CAS RN:
• 903886-71-5

• Formula:
• C8H11NO2

• InChI:
• InChI=1S/C8H11NO2/c1-6(2)11-8-4-3-7(10)5-9-8/h3-6,10H,1-2H3

• InChIKey:
• WYVIORPZOIFQHH-UHFFFAOYSA-N

• 6-Isopropoxypyridin-3-OL is a useful research compound. Its molecular formula is C8H11NO2 and its molecular weight is 153.181. The purity is usually 95%.

1,3-Bis[[1-(4-hydroxyphenyl)-1H-tetrazol-5-yl]thio]-2-propanone oxime

• CAS RN:
• 115786-71-5

• Formula:
• C17H15N9O3S2

• InChI:
• InChI=1S/C17H15N9O3S2/c27-14-5-1-12(2-6-14)25-16(18-21-23-25)30-9-11(20-29)10-31-17-19-22-24-26(17)13-3-7-15(28)8-4-13/h1-8,27-29H,9-10H2

• InChIKey:
• PJODZKNJLOSBSB-UHFFFAOYSA-N

• 1,3-Bis[[1-(4-hydroxyphenyl)-1H-tetrazol-5-yl]thio]-2-propanone oxime, also known as 1,3-Bis[[1-(4-hydroxyphenyl)-1H-tetrazol-5-yl]thio]-2-propanone oxime, is a useful research compound. Its molecular formula is C17H15N9O3S2 and its molecular weight is 457.5 g/mol. The purity is usually 95%.

N1-(4-chlorophenethyl)-N2-((3-(thiophen-2-ylsulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide

In Stock

• CAS RN:
• 872986-71-5

• Formula:
• C19H22ClN3O5S2

• InChI:
• InChI=1S/C19H22ClN3O5S2/c20-15-6-4-14(5-7-15)8-9-21-18(24)19(25)22-13-16-23(10-2-11-28-16)30(26,27)17-3-1-12-29-17/h1,3-7,12,16H,2,8-11,13H2,(H,21,24)(H,22,25)

• InChIKey:
• QILHQSJKFKIKDR-UHFFFAOYSA-N

• N1-(4-chlorophenethyl)-N2-((3-(thiophen-2-ylsulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C19H22ClN3O5S2 and its molecular weight is 471.97. The purity is usually 95%.

7-Chloro-5-[4-(2-methoxyphenyl)piperazin-1-yl]-3-(phenylsulfonyl)[1,2,3]triazolo[1,5-a]quinazoline

In Stock

• CAS RN:
• 893786-71-5

• Formula:
• C26H23ClN6O3S

• InChI:
• InChI=1S/C26H23ClN6O3S/c1-36-23-10-6-5-9-22(23)31-13-15-32(16-14-31)24-20-17-18(27)11-12-21(20)33-25(28-24)26(29-30-33)37(34,35)19-7-3-2-4-8-19/h2-12,17H,13-16H2,1H3

• InChIKey:
• IHKZIWWHVBFGDI-UHFFFAOYSA-N

• 7-Chloro-5-[4-(2-methoxyphenyl)piperazin-1-yl]-3-(phenylsulfonyl)[1,2,3]triazolo[1,5-a]quinazoline is a useful research compound. Its molecular formula is C26H23ClN6O3S and its molecular weight is 535.02. The purity is usually 95%.

5-(5,5-Dimethyl-1,3-dioxan-2-YL)-4'-trifluoromethylvalerophenone

In Stock

• CAS RN:
• 898786-71-5

• Formula:
• C18H23F3O3

• InChI:
• InChI=1S/C18H23F3O3/c1-17(2)11-23-16(24-12-17)6-4-3-5-15(22)13-7-9-14(10-8-13)18(19,20)21/h7-10,16H,3-6,11-12H2,1-2H3

• InChIKey:
• PFNWAICZIFTUER-UHFFFAOYSA-N

• 5-(5,5-Dimethyl-1,3-dioxan-2-YL)-4'-trifluoromethylvalerophenone is a useful research compound. Its molecular formula is C18H23F3O3 and its molecular weight is 344.4 g/mol. The purity is usually 95%.

2,6-Dimethyl-4-methylene-1,4-dihydropyridine

• CAS RN:
• 144486-71-5

• Formula:
• C8H11N

• InChI:
• InChI=1S/C8H11N/c1-6-4-7(2)9-8(3)5-6/h4-5,9H,1H2,2-3H3

• InChIKey:
• MBTJZUJSSLZVHS-UHFFFAOYSA-N

• 2,6-Dimethyl-4-methylene-1,4-dihydropyridine, also known as 2,6-Dimethyl-4-methylene-1,4-dihydropyridine, is a useful research compound. Its molecular formula is C8H11N and its molecular weight is 121.18 g/mol. The purity is usually 95%.

Methyl 3-(1-Pyrrolidinyl)benzoate

In Stock

• CAS RN:
• 186086-71-5

• Formula:
• C12H15NO2

• InChI:
• InChI=1S/C12H15NO2/c1-15-12(14)10-5-4-6-11(9-10)13-7-2-3-8-13/h4-6,9H,2-3,7-8H2,1H3

• InChIKey:
• JJJUYMBYOGDTKP-UHFFFAOYSA-N

• Methyl 3-(1-Pyrrolidinyl)benzoate is a useful research compound. Its molecular formula is C12H15NO2 and its molecular weight is 205.25 g/mol. The purity is usually 95%.

Pritelivir

In Stock

• CAS RN:
• 348086-71-5

• Formula:
• C18H18N4O3S2

• InChI:
• InChI=1S/C18H18N4O3S2/c1-12-17(27(19,24)25)26-18(21-12)22(2)16(23)11-13-6-8-14(9-7-13)15-5-3-4-10-20-15/h3-10H,11H2,1-2H3,(H2,19,24,25)

• InChIKey:
• IVZKZONQVYTCKC-UHFFFAOYSA-N

• What is Pritelivir?

  Pritelivir, also known as AIC-316 and BAY 57-1293, is a potent and selective herpes simplex virus (HSV) helicase primase inhibitor.

  Biological Activity of Pritelivir

  Pritelivir inhibits viral reproduction in Vero cell (IC50 = 0.02 mM HSV-1 and HSV-2). It also lowers the levels of P-tau and b-amyloid in Vero cells. Pritelivir is effective against clinical isolates and bovine and porcine HSV strains. However, it is less effective against varicella zoster virus in vitro and cytomegalovirus. HSV-infected mice also show antiviral activity. HSV infection in rodent models was demonstrated to have a superior antiviral effect than any other HSV treatment. The compound has an extreme antiviral activity in murine and rat disseminated syphilis models, murine-zosteriform spread models, and murine ocular herpes models. It is effective in topic...

(2-Chlorophenyl)(3-(isobutylsulfonyl)azetidin-1-yl)methanone

In Stock

• CAS RN:
• 1797086-71-5

• Formula:
• C14H18ClNO3S

• InChI:
• InChI=1S/C14H18ClNO3S/c1-10(2)9-20(18,19)11-7-16(8-11)14(17)12-5-3-4-6-13(12)15/h3-6,10-11H,7-9H2,1-2H3

• InChIKey:
• YZLCJNZTZOAACY-UHFFFAOYSA-N

• (2-Chlorophenyl)(3-(isobutylsulfonyl)azetidin-1-yl)methanone is a useful research compound. Its molecular formula is C14H18ClNO3S and its molecular weight is 315.81. The purity is usually 95%.

1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-4-phenylbutan-1-one

In Stock

• CAS RN:
• 1797286-71-5

• Formula:
• C17H21NO

• InChI:
• InChI=1S/C17H21NO/c19-17(11-4-8-14-6-2-1-3-7-14)18-15-9-5-10-16(18)13-12-15/h1-3,5-7,9,15-16H,4,8,10-13H2

• InChIKey:
• VKBYYYGWJCGHJP-UHFFFAOYSA-N

• 1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-4-phenylbutan-1-one is a useful research compound. Its molecular formula is C17H21NO and its molecular weight is 255.361. The purity is usually 95%.

(6-bromo-2-methyl-2H-indazol-3-yl)(3-((furan-2-ylmethyl)sulfonyl)azetidin-1-yl)methanone

In Stock

• CAS RN:
• 1797886-71-5

• Formula:
• C17H16BrN3O4S

• InChI:
• InChI=1S/C17H16BrN3O4S/c1-20-16(14-5-4-11(18)7-15(14)19-20)17(22)21-8-13(9-21)26(23,24)10-12-3-2-6-25-12/h2-7,13H,8-10H2,1H3

• InChIKey:
• YTBVOIBRPRXLQF-UHFFFAOYSA-N

• (6-bromo-2-methyl-2H-indazol-3-yl)(3-((furan-2-ylmethyl)sulfonyl)azetidin-1-yl)methanone is a useful research compound. Its molecular formula is C17H16BrN3O4S and its molecular weight is 438.3. The purity is usually 95%.

trans-4-(1-Pyrrolidinyl)cyclohexanecarboxylate hydrochloride

Usually In Stock

• CAS RN:
• 2379986-71-5

• Formula:
• C11H20ClNO2

• InChI:
• InChI=1S/C11H19NO2.ClH/c13-11(14)9-3-5-10(6-4-9)12-7-1-2-8-12;/h9-10H,1-8H2,(H,13,14);1H

• InChIKey:
• AVOLVNBYPIBJHX-UHFFFAOYSA-N

• Trans-4-(1-Pyrrolidinyl)cyclohexanecarboxylate hydrochloride is a useful research compound. Its molecular formula is C11H20ClNO2 and its molecular weight is 233.74. The purity is usually 95%.

3-(Bromomethyl)pyrrolidine

Usually In Stock

• CAS RN:
• 1289386-71-5

• Formula:
• C5H10BrN

• InChI:
• InChI=1S/C5H10BrN/c6-3-5-1-2-7-4-5/h5,7H,1-4H2

• InChIKey:
• MIDGOAWDOGHLCH-UHFFFAOYSA-N

• 3-(Bromomethyl)pyrrolidine, also known as 3-(Bromomethyl)pyrrolidine, is a useful research compound. Its molecular formula is C5H10BrN and its molecular weight is 164.046. The purity is usually 95%.